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Compound of Interest

Compound Name: D-methionine (S)-S-oxide

Cat. No.: B15474731 Get Quote

Proper disposal of D-methionine (S)-S-oxide is crucial for maintaining laboratory safety and

environmental compliance. This guide provides a comprehensive, step-by-step plan for

researchers, scientists, and drug development professionals to handle and dispose of this

compound responsibly. The following procedures are based on standard safety data sheets for

methionine sulfoxide compounds.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure that all necessary personal protective

equipment (PPE) is worn and that the work is conducted in a well-ventilated area, such as a

chemical fume hood.

Required Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side shields or goggles.[1]

Hand Protection: Use chemically resistant gloves, such as nitrile rubber.[1]

Skin and Body Protection: Wear a lab coat and appropriate protective clothing to prevent

skin exposure.[2]

Respiratory Protection: If there is a risk of dust formation, use a NIOSH-approved respirator

with a particle filter.[1][2]
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Handle the compound in accordance with good industrial hygiene and safety practices.[2] Avoid

breathing dust, fumes, or vapors.[2][3][4] Do not get the substance in eyes, on skin, or on

clothing.[2]

Step-by-Step Disposal Protocol
The primary method for the disposal of D-methionine (S)-S-oxide is to treat it as chemical

waste and transfer it to an approved waste disposal facility.

Containerization:

Carefully place the D-methionine (S)-S-oxide waste into a suitable, clearly labeled, and

sealable container.

Ensure the container is compatible with the chemical and will not leak.

Keep the container closed when not in use.[2][4]

Labeling:

Clearly label the waste container with the full chemical name: "D-methionine (S)-S-
oxide".

Include appropriate hazard warnings. Based on available data for similar compounds, this

includes "Irritant" and "Health Hazard".

Storage:

Store the sealed waste container in a designated, secure chemical waste storage area.

This area should be cool, dry, and well-ventilated.[1]

Store away from incompatible materials, such as strong oxidizing agents.[2][5]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to arrange for pickup and disposal.
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Dispose of the contents and container in accordance with all local, regional, and national

regulations.[2][4][6] Chemical waste generators are responsible for correctly classifying

waste to ensure complete and accurate disposal procedures.[2]

Important:DO NOT empty D-methionine (S)-S-oxide into drains or dispose of it with regular

trash.[2][3]

Accidental Spill and Release Measures
In the event of a spill, follow these procedures:

Evacuate: Evacuate non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated.

Containment:

Wearing the appropriate PPE, prevent the further spread of the spill.

For solid spills, carefully sweep or vacuum the material. Avoid generating dust.[2][3][7]

Place the collected material into a suitable container for disposal as chemical waste.[2][7]

Decontamination: Clean the spill area thoroughly with an appropriate solvent or detergent

and water. Collect the cleaning materials for disposal as chemical waste.

Reporting: Report the spill to your laboratory supervisor and EHS department, as required by

your institution's policies.

Hazard and Safety Data Summary
While specific quantitative toxicological data for D-methionine (S)-S-oxide is not readily

available, the following table summarizes the known hazards based on safety data for L-

methionine sulfoxide.
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Hazard Classification Category Description

Skin Corrosion/Irritation Category 2 Causes skin irritation.[2][3][4]

Serious Eye Damage/Irritation Category 2
Causes serious eye irritation.

[2][3][4]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

May cause respiratory

irritation.[2][3][4]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of D-methionine
(S)-S-oxide.
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Caption: Workflow for the safe disposal of D-methionine (S)-S-oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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